Cas no 1246818-85-8 (rac-1,2-Distearoyl-3-chloropropanediol-d5)
Technical Introduction:
rac-1,2-Distearoyl-3-chloropropanediol-d5 is a deuterated analog of 1,2-distearoyl-3-chloropropanediol, featuring five deuterium atoms for enhanced isotopic labeling applications. This compound is particularly valuable in lipid research, metabolic studies, and tracer experiments due to its stable isotopic signature, which minimizes interference in mass spectrometry and NMR analyses. The distearoyl chains provide hydrophobic properties, making it suitable for membrane-related studies, while the chloropropanediol moiety offers reactivity for further derivatization. Its high purity and well-defined structure ensure reproducibility in experimental settings, supporting precise investigations into lipid metabolism, enzymatic processes, and environmental fate studies.
1246818-85-8 structure
Product Name:rac-1,2-Distearoyl-3-chloropropanediol-d5
CAS No:1246818-85-8
MF:C39H75ClO4
MW:648.494220972061
CID:1064777
PubChem ID:126456005
Update Time:2025-06-07
rac-1,2-Distearoyl-3-chloropropanediol-d5 Chemical and Physical Properties
Names and Identifiers
-
- rac-1,2-Distearoyl-3-chloropropanediol-d5
- 19-[chloro(dideuterio)methyl]-19-deuterio-20,20-dideuteriooxyoctatriacontane-18,21-dione
- 1246818-85-8
- DB-321440
- J-005137
-
- Inchi: 1S/C39H75ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37(41)36(35-40)39(43,44)38(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h36,43-44H,3-35H2,1-2H3/i35D2,36D,43D,44D
- InChI Key: BVNVYIZWCUSXHC-QRFFOVILSA-N
- SMILES: ClC([2H])([2H])C([2H])(C(CCCCCCCCCCCCCCCCC)=O)C(C(CCCCCCCCCCCCCCCCC)=O)(O[2H])O[2H]
Computed Properties
- Exact Mass: 647.5667723g/mol
- Monoisotopic Mass: 647.5667723g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 44
- Rotatable Bond Count: 36
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.7
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Melting Point: 50-52°C
rac-1,2-Distearoyl-3-chloropropanediol-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 41-3030-4-5mg |
1,2-Distearoyl-3-Chloropropanediol-d5, (3-MCPD-d5-1,2-stearoyl) |
1246818-85-8 | >99% | 5mg |
€140.00 | 2025-03-07 | |
| Larodan | 41-3030-7-25mg |
1,2-Distearoyl-3-Chloropropanediol-d5, (3-MCPD-d5-1,2-stearoyl) |
1246818-85-8 | >99% | 25mg |
€500.00 | 2025-03-07 | |
| TRC | D493502-2.5mg |
rac-1,2-Distearoyl-3-chloropropanediol-d5 |
1246818-85-8 | 2.5mg |
$ 190.00 | 2023-09-07 | ||
| TRC | D493502-25mg |
rac-1,2-Distearoyl-3-chloropropanediol-d5 |
1246818-85-8 | 25mg |
$ 1476.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-497253-2.5 mg |
rac-1,2-Distearoyl-3-chloropropanediol-d5, |
1246818-85-8 | 2.5 mg |
¥2,016.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-497253-2.5mg |
rac-1,2-Distearoyl-3-chloropropanediol-d5, |
1246818-85-8 | 2.5mg |
¥2016.00 | 2023-09-05 | ||
| A2B Chem LLC | AE39160-5mg |
rac-1,2-Distearoyl-3-chloropropanediol-d5 |
1246818-85-8 | >99% | 5mg |
$360.00 | 2024-04-20 | |
| A2B Chem LLC | AE39160-25mg |
rac-1,2-Distearoyl-3-chloropropanediol-d5 |
1246818-85-8 | >99% | 25mg |
$734.00 | 2024-04-20 |
rac-1,2-Distearoyl-3-chloropropanediol-d5 Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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